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Compound of Interest

Chloromethyl(dimethyl)methoxysil
Compound Name:
ane

Cat. No.: B098375

Essential Safety and Handling Guide for
Chloromethyl(dimethyl)methoxysilane

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Chloromethyl(dimethyl)methoxysilane. It offers
procedural, step-by-step guidance for safe operation and disposal.

Hazard Identification and Classification

Chloromethyl(dimethyl)methoxysilane is classified as a flammable liquid and vapor that
causes skin irritation, serious eye damage, and may cause respiratory irritation.[1] It is also
sensitive to moisture and can hydrolyze to release hydrochloric acid.

Hazard Classification Category

Flammable liquids Category 3[1]

Skin irritation Category 2[1]

Serious eye damage Category 1[1]

Specific target organ toxicity — single exposure Category 3 (Respiratory irritation)[1]
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Personal Protective Equipment (PPE)

The proper selection and use of PPE are critical to minimize exposure risks. Always inspect
PPE before use.[1]

Protection Type

Recommended Equipment

Standard

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[1] Contact lenses

should not be worn.

EN 166 (EU) or NIOSH (US)
approved.[1]

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene rubber).
Fire/flame resistant and

impervious clothing.[1]

EU Directive 89/686/EEC and
the standard EN 374.[2]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced.[1] A
NIOSH-certified combination
organic vapor/acid gas (yellow
cartridge) respirator is
recommended where

inhalation may occur.

Type ABEK (EN14387)

respirator filter.

Operational and Handling Plan

Handling:

Work in a well-ventilated area or under a chemical fume hood.

Keep the container tightly closed and store in a cool, dry place away from direct sunlight,

heat, sparks, open flames, and other ignition sources.[1]

Ground and bond container and receiving equipment to prevent static discharge.[1]

Use non-sparking tools.[1]
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e Avoid contact with skin and eyes.[2]

¢ Avoid breathing mists, gas, or vapors.[1]

o Handle under an inert atmosphere as it is sensitive to moisture.[3][4]
Storage:

» Store in a well-ventilated, cool place.[1]

o Keep container tightly closed.[1]

» Store locked up.[1]

o Keep away from water or moist air.[3][4]

e Incompatible materials include strong oxidizing agents, strong acids, strong bases, water,
alcohols, amines, and peroxides.[3][4]

Emergency and Disposal Plan

First-Aid Measures:
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate
medical attention.[1][3][5]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the affected area with plenty of water for
at least 15 minutes. Seek immediate medical
attention.[1][3][5]

Eye Contact

Immediately rinse with water for at least 15
minutes, also under the eyelids. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[1][3][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[4]115]

Spill Response:

» Remove all sources of ignition.[1]

Evacuate personnel to a safe area and ensure adequate ventilation.

o Wear appropriate personal protective equipment, including respiratory protection.[1]

o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]

» Contain the spill using an inert absorbent material (e.g., dry sand or earth).

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[4]

e Do not expose the spill to water.[4]

Disposal:
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o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal regulations.[1] Contaminated waste must
be disposed of according to local regulations.

Workflow for Emergency Spill Response
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Evacuate Area & Alert Others

Don Proper PPE

Remove Ignition Sources

Contain Spill with Inert Material

Collect with Non-Sparking Tools

Place in Labeled Waste Container

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a Chloromethyl(dimethyl)methoxysilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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